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Compound of Interest

Compound Name: 4-Thiomorpholineacetamide

CAS No.: 765242-43-1

Cat. No.: B3357918

Get Quote

Executive Summary
4-Thiomorpholineacetamide (IUPAC: 2-(thiomorpholin-4-yl)acetamide) represents a critical

scaffold in medicinal chemistry, serving as a bioisosteric alternative to morpholine derivatives.

[1] Distinguished by the substitution of the ether oxygen with a sulfur atom, this moiety offers

unique physicochemical properties—specifically modulated lipophilicity and distinct metabolic

oxidation profiles—that are pivotal in optimizing drug-target interactions.[1] This guide provides

a comprehensive technical analysis of the compound's structure, synthesis, and application in

drug discovery, particularly in the development of antimicrobial and neuroprotective agents.

Chemical Identity & Structural Analysis[1][2][3][4][5]
[6][7][8]
The core structure of 4-thiomorpholineacetamide consists of a saturated six-membered

thiomorpholine ring attached to an acetamide group via the ring nitrogen.[1] This connectivity is

critical for its function as a linker in fragment-based drug design.[1]
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Nomenclature and Identifiers
IUPAC Name: 2-(Thiomorpholin-4-yl)acetamide[1]

Common Synonyms: 4-Thiomorpholinylacetamide, 2-Thiomorpholinoacetamide[1]

Molecular Formula: C₆H₁₂N₂OS[1]

Molecular Weight: 160.24 g/mol [1]

SMILES:NC(=O)CN1CCSCC1

InChIKey: (Derivative dependent; core scaffold identifier)

Structural Conformation
Unlike the rigid planar structures of aromatic heterocycles, the thiomorpholine ring adopts a

chair conformation similar to cyclohexane.

Electronic Distribution: The sulfur atom is less electronegative than oxygen (morpholine

analog), making the ring less electron-withdrawing. This increases the basicity of the

nitrogen slightly compared to morpholine, affecting the pKa of the acetamide linkage.

Lipophilicity: The sulfur atom increases the partition coefficient (LogP), enhancing membrane

permeability compared to its morpholine counterpart.
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Property Morpholine Analog
Thiomorpholine
Analog

Impact on Drug
Design

Heteroatom Oxygen (O) Sulfur (S)

S is larger, more

lipophilic (soft base).

[1]

LogP Lower (Hydrophilic) Higher (Lipophilic)

Improved blood-brain

barrier (BBB)

penetration.[1]

H-Bonding Acceptor (Strong) Acceptor (Weak)
Altered binding pocket

affinity.[1]

Metabolism Stable Ether S-Oxidation

Potential for active

sulfoxide/sulfone

metabolites.[1]

Synthesis & Manufacturing Protocols
The synthesis of 4-thiomorpholineacetamide is a nucleophilic substitution reaction.[1] The

following protocol is optimized for high yield and purity, minimizing the formation of quaternary

ammonium byproducts.

Reaction Mechanism
The reaction proceeds via an SN2 mechanism where the secondary amine of the

thiomorpholine attacks the alpha-carbon of 2-chloroacetamide.[1]

Experimental Protocol (Standardized)
Reagents:

Thiomorpholine (1.0 eq) [CAS: 123-90-0][1]

2-Chloroacetamide (1.1 eq)[1]

Potassium Carbonate (K₂CO₃) (2.0 eq) or Triethylamine (Et₃N)
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Solvent: Acetonitrile (ACN) or Ethanol (EtOH)[1]

Step-by-Step Workflow:

Preparation: Dissolve 2-chloroacetamide (10 mmol) in anhydrous acetonitrile (20 mL) in a

round-bottom flask equipped with a magnetic stirrer.

Base Addition: Add anhydrous K₂CO₃ (20 mmol) to the solution. Ensure the base is finely

powdered to maximize surface area.[1]

Nucleophile Addition: Dropwise add thiomorpholine (10 mmol) dissolved in acetonitrile (5

mL) over 15 minutes at 0°C to prevent exotherm-driven side reactions.

Reaction: Allow the mixture to warm to room temperature, then reflux at 80°C for 4–6 hours.

Monitor progress via TLC (Mobile phase: MeOH:DCM 1:9).

Workup:

Filter off the inorganic salts (KCl/K₂CO₃) while hot.

Concentrate the filtrate under reduced pressure.[1]

Purification: Recrystallize the crude solid from hot ethanol or purify via silica gel column

chromatography using a gradient of Ethyl Acetate/Hexane.[1][2]

Characterization: The product typically presents as a white to off-white solid with a melting

point range of 196–197°C (for specific derivatives).[1]

Synthesis Diagram

Thiomorpholine
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Transition State
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Caption: Nucleophilic substitution pathway for the synthesis of 4-thiomorpholineacetamide.

Pharmacological Significance & Biological Utility[1]
[4]
Bioisosterism in Drug Design
The thiomorpholine moiety is a classical bioisostere for the morpholine ring.[1] In medicinal

chemistry, this substitution is strategic:

Lipophilicity Modulation: The sulfur atom increases the logP by approximately 0.5–1.0 units

compared to oxygen.[1] This is crucial for drugs requiring CNS penetration, such as those

targeting neurodegenerative pathways (e.g., Alzheimer's, Parkinson's).

Electronic Effects: The thiomorpholine nitrogen is slightly more basic, potentially

strengthening ionic interactions with aspartate or glutamate residues in receptor binding

pockets.

Metabolic Stability & S-Oxidation
A critical feature of 4-thiomorpholineacetamide is its metabolic fate.[1] Unlike the

metabolically inert ether oxygen in morpholine, the sulfide sulfur is susceptible to oxidation by

cytochrome P450 enzymes (specifically CYP3A4 and FMOs).

Phase I Metabolism:

Sulfoxidation: Conversion to the sulfoxide (S=O).[1] This metabolite is often chiral and

more polar.[1]

Sulfonylation: Further oxidation to the sulfone (O=S=O).[1]

This metabolic pathway can be exploited to create "prodrug-like" effects where the metabolite

is the active species, or it must be mitigated if the oxidized forms are toxic.[1]

Metabolic Pathway Diagram
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Caption: Oxidative metabolic pathway of the thiomorpholine ring mediated by hepatic enzymes.

[1]

Safety & Handling (MSDS Highlights)
While specific data for the acetamide derivative may vary, the core thiomorpholine scaffold

dictates the primary safety profile.

Hazards: Thiomorpholine derivatives are generally irritants.[1]

Skin/Eye: Causes skin irritation (H315) and serious eye irritation (H319).

Inhalation:[1] May cause respiratory irritation (H335).
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Handling: Use standard PPE (nitrile gloves, safety goggles). Perform synthesis in a fume

hood due to the potential stench of organosulfur impurities.[1]

Storage: Store in a cool, dry place. The sulfur atom makes the compound susceptible to slow

oxidation in air; storage under inert gas (nitrogen/argon) is recommended for long-term

stability.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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thiomorpholineacetamide-structural-characterization-synthesis-and-pharmacological-utility-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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